2-{[2-(4-Chlorophenoxy)ethoxy]methyl}oxirane

• IUPAC Name: 2-[2-(4-chlorophenoxy)ethoxymethyl]oxirane
• InChI: InChI=1S/C11H13ClO3/c12-9-1-3-10(4-2-9)14-6-5-13-7-11-8-15-11/h1-4,11H,5-8H2
• InChI Key: OJQIRZPGAUHQII-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol

Description

“2-{[2-(4-Chlorophenoxy)ethoxy]methyl}oxirane” is a chemical compound with the CAS Number: 540760-62-1. It has a molecular weight of 228.68. The IUPAC name for this compound is 2- { [2- (4-chlorophenoxy)ethoxy]methyl}oxirane.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H13ClO3/c12-9-1-3-10 (4-2-9)14-6-5-13-7-11-8-15-11/h1-4,11H,5-8H2. This indicates that the molecule consists of 11 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.

Scientific Research Applications

Polymer Science and Materials

• Polymerization and Material Properties : 2-Methoxycarbonyl-3-(3,4-dimethoxyphenyl)oxirane has been synthesized and polymerized using a cationic initiator to afford polymers with a stiff, stretched conformation. This process explores the polymerization of disubstituted oxiranes, which could be related to the synthesis and applications of 2-{[2-(4-Chlorophenoxy)ethoxy]methyl}oxirane in creating materials with specific structural properties (Merlani et al., 2015).

Electrochemical Synthesis

• Electrochromic Properties : Electrochromic enhancement of poly(3,4‐ethylenedioxythiophene) films functionalized with oxirane derivatives demonstrates the potential for using such compounds in advanced material applications. The introduction of oxirane groups improved electrochromic properties, showing a practical application in smart materials and coatings (Zhang et al., 2014).

Molecular Toxicology and Biochemical Reactions

• Genetic Mutations and Toxicology : Oxiranes, including those structurally related to this compound, have been studied for their biological effects, specifically their potential to induce genetic mutations and micronuclei in mammalian cells. Such studies provide insights into the biological interactions and potential hazards of these compounds, underscoring the importance of understanding their reactions and transformations (Schweikl et al., 2004).

Safety and Hazards

For safety information and potential hazards associated with “2-{[2-(4-Chlorophenoxy)ethoxy]methyl}oxirane”, it’s recommended to refer to its Material Safety Data Sheet (MSDS). The MSDS will provide comprehensive information about handling, storage, and disposal of the compound, as well as first-aid measures in case of exposure.